6-Methyl-1-(2-nitrophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
Description
6-Methyl-1-(2-nitrophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid, commonly referred to as 6-Methyl-1-NP, is an organic compound that has been widely studied in the scientific community due to its potential applications in a variety of fields. 6-Methyl-1-NP is a cyclic organic compound with a unique structure composed of a nitro group and an aromatic ring, which gives it its unique properties. 6-Methyl-1-NP has been found to be a useful reagent in organic synthesis, and has been used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. Additionally, 6-Methyl-1-NP has been studied for its potential applications in biochemistry, physiology, and other scientific fields.
Scientific Research Applications
Medicinal Chemistry: Antihypertensive Agents
In medicinal chemistry, this compound’s derivatives have been synthesized and evaluated for their antihypertensive potential . The structural similarity to dihydropyridine, a class known for its blood pressure-lowering effects, suggests that it could serve as a scaffold for developing new antihypertensive drugs.
Cancer Research: Therapeutic Agents
The core structure of this compound is related to acridine, which has been researched for its therapeutic applications in cancer treatment . Acridine derivatives intercalate into DNA, disrupting essential biological processes and showing promise as anti-cancer agents.
Biotechnology: Molecular Probes
In biotechnology, compounds like 6-Methyl-1-(2-nitrophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid can be used to design molecular probes. These probes can bind to specific biological targets, aiding in the study of cellular processes and the development of diagnostic tools .
Agriculture: Growth Regulators and Pesticides
Heterocyclic compounds with nitrophenyl groups have been utilized in agriculture as growth regulators and pesticides . They can be designed to target specific pests or diseases, minimizing harm to crops and increasing yield.
Environmental Science: Pollutant Remediation
Derivatives of this compound may find applications in environmental science, particularly in pollutant remediation strategies. Their chemical properties could be harnessed to neutralize or decompose harmful environmental contaminants .
Analytical Chemistry: Chromophoric Agents
In analytical chemistry, compounds with distinct chromophoric properties, such as 6-Methyl-1-(2-nitrophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid, can be used as analytical reagents. They can help in the detection and quantification of substances through colorimetric analysis .
properties
IUPAC Name |
6-methyl-1-(2-nitrophenyl)-4-oxopyridazine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O5/c1-7-6-10(16)11(12(17)18)13-14(7)8-4-2-3-5-9(8)15(19)20/h2-6H,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOZVCXWVVHEUMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C(=NN1C2=CC=CC=C2[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-1-(2-nitrophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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